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Introduction

AS1938909 is a cell-permeable thiophenecarboxamide compound that functions as a potent,
competitive, and reversible inhibitor of the SH2 domain-containing inositol 5-phosphatase 2
(SHIP2). SHIP2 is a key negative regulator of the phosphoinositide 3-kinase (PI13K)/Akt
signaling pathway, which is central to cellular processes such as glucose metabolism, cell
growth, and survival. By inhibiting SHIP2, AS1938909 leads to an accumulation of
phosphatidylinositol-3,4,5-trisphosphate (PIP3), resulting in the activation of downstream
signaling cascades, including the phosphorylation and activation of Akt.

These application notes provide detailed protocols for utilizing AS1938909 in cell-based assays
to investigate its effects on Akt phosphorylation, glucose uptake, and glucose transporter
expression in L6 myotubes, a rat skeletal muscle cell line.

Data Presentation
Table 1: In Vitro Inhibitory Activity of AS1938909

© 2026 BenchChem. All rights reserved. 1/12 Tech Support


https://www.benchchem.com/product/b15540900#bc-rfq
https://www.benchchem.com/product/b15540900/docs?utm_src=pdf-body#application-notes-and-protocols-for-as1938909-in-in-vitro-cell-based-assays
https://www.benchchem.com/product/b15540900/docs?utm_src=pdf-body#application-notes-and-protocols-for-as1938909-in-in-vitro-cell-based-assays
https://www.benchchem.com/product/b15540900/docs?utm_src=pdf-body#application-notes-and-protocols-for-as1938909-in-in-vitro-cell-based-assays
https://www.benchchem.com/product/b15540900/docs?utm_src=pdf-body#application-notes-and-protocols-for-as1938909-in-in-vitro-cell-based-assays
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15540900?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Target Species Assay Type Value Reference
SHIP2 Human (hSHIP2)  Ki 0.44 uM [1]12]
SHIP2 Human (hSHIP2) IC50 0.57 uM [1]

SHIP2 Murine (MSHIP2)  IC50 0.18 uM [1]

SHIP1 Human (hSHIP1)  IC50 21 uM [1]

PTEN Human (hPTEN) IC50 >50 uM [1]
Synaptojanin Human IC50 > 50 uM [1]
Myotubularin Human IC50 > 50 uM [1]
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Figure 1: AS1938909 inhibits SHIP2, leading to increased Akt activation.
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Figure 2: General workflow for evaluating AS1938909 in L6 myotubes.

Experimental Protocols
L6 Myoblast Culture and Differentiation
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This protocol describes the maintenance of rat L6 myoblasts and their differentiation into

myotubes suitable for metabolic studies.

Materials:

L6 myoblasts

Growth Medium: Dulbecco's Modified Eagle's Medium (DMEM) with 4.5 g/L glucose,
supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.

Differentiation Medium: DMEM with 4.5 g/L glucose, supplemented with 2% Horse Serum
(HS) and 1% Penicillin-Streptomycin.

Phosphate-Buffered Saline (PBS), sterile
Trypsin-EDTA (0.25%)

Tissue culture flasks and plates

Procedure:

Cell Culture: Culture L6 myoblasts in Growth Medium at 37°C in a humidified atmosphere of
5% CO2.

Passaging: When cells reach 70-80% confluency, wash with PBS, detach using Trypsin-
EDTA, and re-seed into new flasks.

Seeding for Differentiation: Seed myoblasts into appropriate culture plates (e.g., 6-well plates
for Western blotting, 24-well plates for glucose uptake) at a density that allows them to reach
confluence.

Inducing Differentiation: Once the myoblasts are confluent, replace the Growth Medium with
Differentiation Medium.

Myotube Formation: Culture the cells in Differentiation Medium for 5-7 days, replacing the
medium every 2 days. The formation of multinucleated myotubes should be visible under a
microscope.
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» Serum Starvation: Prior to experimentation, serum-starve the differentiated myotubes for 16-
18 hours in DMEM containing 0.2% Bovine Serum Albumin (BSA) to reduce basal signaling
activity.[3]

Akt Phosphorylation Assay (Western Blot)

This protocol details the detection of phosphorylated Akt at Serine 473 (p-Akt Ser473) in L6
myotubes following treatment with AS1938909 and insulin.

Materials:

» Differentiated L6 myotubes in 6-well plates

e AS1938909 (stock solution in DMSO)

e Insulin (stock solution in sterile water)

 Ice-cold PBS

 Lysis Buffer (e.g., RIPA buffer) supplemented with protease and phosphatase inhibitors
o BCA Protein Assay Kit

e SDS-PAGE gels, running buffer, and transfer buffer

e PVDF or nitrocellulose membranes

» Blocking Buffer (e.g., 5% non-fat dry milk or BSA in TBST)

e Primary antibodies: Rabbit anti-p-Akt (Ser473) and Rabbit anti-total Akt
e HRP-conjugated anti-rabbit secondary antibody

o Tris-Buffered Saline with 0.1% Tween-20 (TBST)

e Enhanced Chemiluminescence (ECL) detection reagents

e Chemiluminescence imaging system
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Procedure:
e Cell Treatment:

o Following serum starvation, pre-treat the L6 myotubes with the desired concentrations of
AS1938909 (or vehicle control, e.g., 0.1% DMSO) for 15 minutes.

o Stimulate the cells with 100 nM insulin (or vehicle) for 10 minutes at 37°C.

e Cell Lysis:

[e]

Immediately place the plate on ice and aspirate the medium.

Wash the cells twice with ice-cold PBS.

(¢]

[¢]

Add ice-cold Lysis Buffer to each well, scrape the cells, and transfer the lysate to a
microcentrifuge tube.

[¢]

Incubate on ice for 30 minutes, then centrifuge at 14,000 x g for 15 minutes at 4°C.
e Protein Quantification:
o Collect the supernatant and determine the protein concentration using a BCA assay.
e Western Blotting:
o Normalize protein amounts for all samples and prepare them for SDS-PAGE.
o Separate proteins by SDS-PAGE and transfer them to a PVDF membrane.
o Block the membrane with Blocking Buffer for 1 hour at room temperature.
o Incubate the membrane with the primary antibody against p-Akt (Ser473) overnight at 4°C.
o Wash the membrane three times with TBST.
o Incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

o Wash the membrane three times with TBST.
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» Detection:
o Apply ECL reagents and capture the signal using an imaging system.

o Strip the membrane and re-probe for total Akt and a loading control (e.g., GAPDH) to
ensure equal protein loading.

2-Deoxyglucose Uptake Assay

This protocol measures the rate of glucose uptake in L6 myotubes by quantifying the uptake of
radiolabeled 2-deoxy-D-[3H]-glucose.

Materials:

Differentiated L6 myotubes in 24-well plates

e AS1938909 (stock solution in DMSO)

e Insulin

o Krebs-Ringer HEPES (KRH) buffer (50 mM HEPES pH 7.4, 137 mM NacCl, 4.8 mM KCI, 1.85
mM CaCl2, 1.3 mM MgS04)[3]

¢ 2-deoxy-D-[3H]-glucose

e Unlabeled 2-deoxy-D-glucose

e 0.05 N NaOH

¢ Scintillation cocktail and vials

e Liquid scintillation counter

Procedure:

e Cell Treatment:

o After serum starvation, wash the myotubes twice with KRH buffer.

© 2026 BenchChem. All rights reserved. 7/12 Tech Support


https://www.benchchem.com/product/b15540900/docs?utm_src=pdf-body#application-notes-and-protocols-for-as1938909-in-in-vitro-cell-based-assays
https://pmc.ncbi.nlm.nih.gov/articles/PMC2104555/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15540900?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

o Pre-treat the cells with AS1938909 or vehicle control in KRH buffer for a specified duration
(e.g., 15-30 minutes).

o Stimulate with 100 nM insulin (or vehicle) for 15 minutes at 37°C.[3]

e Glucose Uptake:

o Initiate glucose uptake by adding KRH buffer containing 2-deoxy-D-[3H]-glucose (e.g., 0.5
pCi/mL) and unlabeled 2-deoxy-D-glucose.

o Incubate for 5 minutes at 37°C.[3]
e Termination and Lysis:

o Stop the uptake by aspirating the glucose solution and immediately washing the cells four
times with ice-cold PBS.[3]

o Lyse the cells by adding 250 uL of 0.05 N NaOH to each well and incubating for 30
minutes at room temperature.[3]

e Quantification:
o Transfer the lysate to scintillation vials.
o Add scintillation cocktail and measure the radioactivity using a liquid scintillation counter.

o Normalize the counts to the protein concentration of parallel wells.

GLUT1 mRNA Expression Analysis (RT-gPCR)

This protocol outlines the measurement of Glucose Transporter 1 (GLUT1) mRNA levels in
response to long-term treatment with AS1938909.

Materials:
» Differentiated L6 myotubes in 6-well plates

e AS1938909 (stock solution in DMSO)
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» RNA extraction kit (e.g., TRIzol or column-based kits)

o cDNA synthesis kit

e (PCR master mix (e.g., SYBR Green-based)

e Primers for rat GLUT1 and a reference gene (e.g., GAPDH or (3-actin)
e Real-time PCR system

Procedure:

e Cell Treatment:

o Treat differentiated L6 myotubes with AS1938909 or vehicle control in Differentiation
Medium for 48 hours.

o RNA Extraction:

o Wash cells with PBS and lyse them directly in the well using the lysis reagent from the
RNA extraction Kkit.

o Purify total RNA according to the manufacturer's protocol.
o Assess RNA quality and quantity.
o CcDNA Synthesis:

o Synthesize first-strand cDNA from an equal amount of total RNA for each sample using a
cDNA synthesis Kkit.

e Quantitative PCR (gPCR):

o Set up qPCR reactions using the cDNA, gPCR master mix, and specific primers for
GLUT1 and the reference gene.

o Run the gPCR reaction on a real-time PCR system.

e Data Analysis:
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o Calculate the relative expression of GLUT1 mRNA using the AACt method, normalizing to
the expression of the reference gene.

Cell Viability Assay (MTT)

This assay is recommended to assess the potential cytotoxicity of AS1938909 at the
concentrations and treatment durations used in the functional assays.

Materials:
 Differentiated L6 myotubes in a 96-well plate
e AS1938909 (stock solution in DMSO)
e MTT solution (5 mg/mL in PBS)
e Solubilization solution (e.g., DMSO or 0.01 N HCl in 10% SDS)
e Microplate reader
Procedure:
o Cell Seeding and Treatment:
o Seed and differentiate L6 cells in a 96-well plate.

o Treat the myotubes with a range of AS1938909 concentrations for the desired duration
(e.g., 48 hours). Include vehicle-only and no-treatment controls.

e MTT Incubation:

o Add 10 pL of MTT solution to each well.

o Incubate the plate for 2-4 hours at 37°C, allowing viable cells to form formazan crystals.
 Solubilization:

o Carefully remove the medium.

© 2026 BenchChem. All rights reserved. 10/12 Tech Support


https://www.benchchem.com/product/b15540900/docs?utm_src=pdf-body#application-notes-and-protocols-for-as1938909-in-in-vitro-cell-based-assays
https://www.benchchem.com/product/b15540900/docs?utm_src=pdf-body#application-notes-and-protocols-for-as1938909-in-in-vitro-cell-based-assays
https://www.benchchem.com/product/b15540900/docs?utm_src=pdf-body#application-notes-and-protocols-for-as1938909-in-in-vitro-cell-based-assays
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15540900?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE iy & i

o Add 100 pL of solubilization solution to each well to dissolve the formazan crystals.

o Shake the plate for 15 minutes to ensure complete dissolution.

e Absorbance Measurement:
o Measure the absorbance at 570 nm using a microplate reader.
o Data Analysis:
o Subtract the background absorbance (from wells with medium only).

o Calculate cell viability as a percentage relative to the vehicle-treated control cells.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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